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Compound of Interest

Compound Name:
Benzene-d5-propanoic-d4acid

(9CI)

Cat. No.: B3044231 Get Quote

CAS Number: 307558-32-3

This technical guide provides a comprehensive overview of Benzene-d5-propanoic-d4 acid

(9CI), a deuterated form of hydrocinnamic acid. The information is tailored for researchers,

scientists, and drug development professionals, focusing on the compound's core data,

experimental applications, and the logical framework for its use in quantitative analysis.

Core Compound Data
Benzene-d5-propanoic-d4 acid, also known as hydrocinnamic acid-d9, is a stable isotope-

labeled compound. Its primary application in research and development is as an internal

standard for quantitative analysis using mass spectrometry (MS). The deuterium labeling

provides a distinct mass-to-charge (m/z) ratio, allowing it to be differentiated from its non-

deuterated counterpart while maintaining nearly identical chemical and physical properties.

Physicochemical Properties
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Property Value Reference

CAS Number 307558-32-3 [1]

Molecular Formula C₉D₉HO₂ [2]

Molecular Weight 159.26 g/mol [2]

Appearance White to off-white solid [2]

Synonyms

Hydrocinnamic acid-d9, 3-

Phenylpropionic acid-d9, 3-

Phenylpropanoic acid-d9

[2]

Note: Detailed experimental data on properties such as melting point, boiling point, and

solubility for the deuterated compound are not readily available in the public domain and are

typically provided on a lot-specific basis by chemical suppliers. For the non-deuterated form,

hydrocinnamic acid (CAS 501-52-0), the melting point is 45-48 °C and the boiling point is 280

°C.

Experimental Applications and Protocols
The principal utility of Benzene-d5-propanoic-d4 acid is in isotope dilution mass spectrometry

(IDMS). This technique is considered the gold standard for accurate quantification in complex

matrices, as it effectively corrects for sample loss during preparation and variations in

instrument response.

Use as an Internal Standard in Quantitative Mass
Spectrometry
Deuterated internal standards are crucial for enhancing the accuracy and precision of

quantitative MS methods. By adding a known amount of Benzene-d5-propanoic-d4 acid to a

sample, the ratio of the native analyte to the deuterated standard can be measured. This ratio

is used to calculate the exact concentration of the analyte, mitigating errors from extraction

inefficiency, matrix effects, and instrument variability.

General Experimental Workflow for Quantitative Analysis using a Deuterated Internal Standard:
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Caption: General workflow for quantitative analysis using a deuterated internal standard.
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Detailed Methodological Considerations:

A robust analytical method using Benzene-d5-propanoic-d4 acid as an internal standard

requires careful development and validation. The following parameters are critical:

Specificity and Selectivity: The method must demonstrate the ability to differentiate and

quantify the analyte from other components in the sample matrix.

Linearity and Range: A calibration curve should be established to demonstrate a linear

relationship between the analyte/internal standard response ratio and the concentration of

the analyte over a defined range.

Accuracy and Precision: Accuracy is determined by comparing the measured concentration

to a known true concentration, while precision measures the closeness of repeated

measurements.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest

concentration of analyte that can be reliably detected, and the LOQ is the lowest

concentration that can be quantitatively measured with acceptable precision and accuracy.

Recovery: The efficiency of the extraction process for both the analyte and the internal

standard should be evaluated.

Matrix Effects: The influence of co-eluting compounds from the sample matrix on the

ionization of the analyte and internal standard must be assessed.

While specific validated methods for Benzene-d5-propanoic-d4 acid are not widely published, a

general protocol for the analysis of similar organic acids can be adapted. For instance, a

method for analyzing microbial-derived grape polyphenol metabolites utilized trans-cinnamic

acid-d7 as an internal standard with UHPLC-QqQ-MS/MS. The sample preparation involved

acidification, spiking with the internal standard, and liquid-liquid extraction with ethyl acetate.

Synthesis of Deuterated Hydrocinnamic Acids
The synthesis of deuterated hydrocinnamic acids can be achieved through various methods.

One common approach is the reduction of the corresponding deuterated cinnamic acid. For

example, stereospecifically deuterated 3-phenyl-[2,3-2H]propionic acid has been synthesized
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from trans-cinnamic acid using Clostridium kluyveri as a catalyst. Other chemical methods for

the synthesis of hydrocinnamic acids include the reduction of phenylpropynoic acids and the

Friedel–Crafts reaction of benzene with β-propiolactone or acrylic acid. These methods can be

adapted to use deuterated starting materials to produce the desired labeled compound.

Signaling Pathways and Logical Relationships
The primary role of Benzene-d5-propanoic-d4 acid is as an analytical tool rather than a

biologically active molecule that directly participates in signaling pathways. Its utility lies in the

accurate measurement of its non-deuterated analog, hydrocinnamic acid, which may be a

metabolite in various biological processes. The logical relationship for its use is based on the

principles of isotope dilution mass spectrometry.

Logical Framework for Isotope Dilution Mass Spectrometry:
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Logical Framework of Isotope Dilution Mass Spectrometry
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Caption: Logical framework illustrating how a deuterated internal standard corrects for

analytical variability.

In conclusion, Benzene-d5-propanoic-d4 acid (CAS 307558-32-3) is a valuable tool for

researchers and scientists in fields requiring precise quantification of hydrocinnamic acid. Its
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application as an internal standard in mass spectrometry-based methods ensures high

accuracy and reliability of results, which is critical in areas such as drug metabolism studies,

pharmacokinetics, and clinical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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